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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Ethoxyethyl
acetate (2-EEA) in the formulation of printing inks and lacquers. The information is intended to

guide researchers and formulation scientists in leveraging the unique properties of this solvent

to achieve desired performance characteristics in their products.

Introduction to 2-Ethoxyethyl Acetate in
Formulations
2-Ethoxyethyl acetate (CAS: 111-15-9), also known as cellosolve acetate, is a colorless liquid

with a mild, pleasant odor.[1][2] It is widely utilized in the coatings and printing industries as a

slow-evaporating solvent.[3][4] Its primary functions in printing inks and lacquers are to dissolve

various resins, control the drying time, and enhance the final film properties such as gloss and

leveling.[5][6][7]

The controlled evaporation rate of 2-EEA is a key attribute, preventing premature drying of ink

on the printing press, which can cause blockages and downtime.[2] Conversely, its evaporation

is efficient enough to prevent smudging and ensure good adhesion to the substrate.[2] This

balanced drying characteristic makes it a versatile choice for various printing technologies,

including flexography and gravure.[2][3]
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Physicochemical Properties of 2-Ethoxyethyl
Acetate
A summary of the key physical and chemical properties of 2-Ethoxyethyl acetate is presented

in the table below. These properties are critical for understanding its behavior in formulations

and for safe handling and storage.

Property Value References

CAS Number 111-15-9 [8]

Molecular Formula C6H12O3 [8]

Molecular Weight 132.16 g/mol

Boiling Point 156 °C (313 °F) [8]

Melting Point -62 °C [8]

Flash Point 51 °C (124 °F) [8]

Density 0.973 g/cm³ at 20 °C [8]

Vapor Pressure 2 mmHg at 20 °C

Solubility in Water 229 g/L at 20 °C [8]

Role and Performance in Printing Ink Formulations
In printing inks, 2-EEA acts as a solvent for a wide range of resins, including nitrocellulose,

ethyl cellulose, polyvinyl chloride, and various acrylics.[2] Its strong solvency ensures a

homogeneous mixture of pigments, resins, and other additives, leading to consistent color

dispersion and preventing pigment agglomeration.[3]

Impact on Ink Viscosity and Drying Time
The viscosity of gravure ink is a critical parameter for print quality, and it is typically controlled

by the addition of solvents.[9] While specific quantitative data on the percentage of 2-EEA is

not readily available in the provided search results, it is known to be used to reduce viscosity.
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[10] The "use viscosity" of gravure ink is generally controlled in the range of 18-30

seconds/25°C as measured by a No. 4 cup.[9]

The slow evaporation rate of 2-EEA compared to more volatile solvents like ethyl acetate or

acetone helps to keep the ink open on the press, which is particularly important in gravure and

flexographic printing.[3][11] This prevents issues like "dot gain" and ensures consistent print

quality over long runs.[3]

A comparative study of different solvents in gravure printing showed that while ethyl acetate-

based inks dry fast, they can potentially damage the printing cylinder.[3] In contrast, ethyl

alcohol-based inks have drying problems.[3] This highlights the importance of a balanced

solvent system, where a slower solvent like 2-EEA can be beneficial.

Application in Lacquer Formulations
2-Ethoxyethyl acetate is highly valued in lacquer formulations, especially for automotive and

furniture coatings, due to its ability to impart a high-gloss finish and excellent flow and leveling

properties.[5][7] Its slow evaporation rate allows the lacquer film to remain fluid for a longer

period, enabling brush marks or spray patterns to level out, resulting in a smooth, uniform

surface.[6]

It is a good solvent for nitrocellulose, a common resin in lacquers.[12] In clear acrylic lacquer

formulations, the solvent blend, which can include 2-EEA, typically constitutes 60-95% of the

composition.

Experimental Protocols
The following are generalized protocols for key experiments to evaluate the performance of 2-
Ethoxyethyl acetate in ink and lacquer formulations. These are based on standard industry

practices and ASTM methods.

Protocol for Ink Formulation and Viscosity Measurement
Objective: To prepare a model printing ink and measure its viscosity.

Materials:

Pigment concentrate
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Resin (e.g., nitrocellulose, acrylic)

2-Ethoxyethyl acetate

Other co-solvents (e.g., ethanol, ethyl acetate)

Plasticizer and other additives

Mixing vessel and high-shear mixer

Rotational viscometer or Zahn/Ford cup

Procedure:

In the mixing vessel, dissolve the resin in a mixture of 2-Ethoxyethyl acetate and any co-

solvents. The ratio of solvents should be systematically varied to test different formulations.

Once the resin is fully dissolved, add the pigment concentrate under high-shear mixing until

a uniform dispersion is achieved.

Add the plasticizer and any other additives and continue mixing until the ink is

homogeneous.

Allow the ink to equilibrate to a constant temperature (e.g., 25°C).

Measure the viscosity using a rotational viscometer or a Zahn/Ford cup according to the

manufacturer's instructions.[13] For a Ford cup, record the time it takes for the ink to flow out

of the orifice.[13]

Protocol for Measuring Drying Time
Objective: To determine the drying time of a printed ink or lacquer film.

Materials:

Formulated ink or lacquer

Substrate (e.g., paper, polymer film)
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Film applicator (e.g., Gardco Microm Film applicator)

Drying time recorder (e.g., Gardco Ultracycle)

Squalene (for oxidative-drying inks, per ASTM D5909)[14]

Procedure:

Apply the ink or lacquer to the substrate using a film applicator to ensure a uniform film

thickness.[15]

Immediately place the drying time recorder on the wet film. The stylus of the recorder will

begin to move across the film.[15]

The recorder will track the different stages of drying, from wet to tack-free to hard-dry, over a

set period.[15]

Alternatively, for oxidative-drying inks, the squalene resistance test (ASTM D5909) can be

used to determine the point at which the ink is sufficiently dry.[14]

Protocol for Adhesion Testing (ASTM D3359 - Cross-
Hatch Test)
Objective: To assess the adhesion of a dried ink or lacquer film to a substrate.

Materials:

Printed or coated substrate with a fully cured film

Cross-hatch cutting tool with multiple blades

Pressure-sensitive adhesive tape (e.g., 3M 610 Test Tape)

Soft brush

Procedure:

Ensure the ink or lacquer film is fully cured.
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Using the cross-hatch cutting tool, make a series of parallel cuts through the film down to the

substrate.[16]

Make a second series of cuts at a 90-degree angle to the first set, creating a lattice pattern.

[16]

Gently brush the area to remove any loose flakes of the coating.[16]

Apply a piece of the specified adhesive tape firmly over the cross-hatched area.[16]

Smooth the tape down with a finger or a plastic squeegee to ensure good contact.[17]

After a short period (typically 1-5 minutes), rapidly pull the tape off at a 180-degree angle.[16]

[17]

Examine the grid area and the tape for any removal of the coating.

Rate the adhesion according to the ASTM D3359 scale (5B: no peeling or removal, to 0B:

more than 65% of the area is removed).[5]

Visualization of the Formulation Workflow
The following diagram illustrates the general workflow for formulating and testing a printing ink

or lacquer containing 2-Ethoxyethyl acetate.
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Figure 1. Workflow for Ink/Lacquer Formulation and Testing.
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Conclusion
2-Ethoxyethyl acetate is a versatile and effective solvent for the formulation of high-quality

printing inks and lacquers. Its excellent solvency for a wide range of resins and its controlled

evaporation rate contribute significantly to desirable end-product properties, including high

gloss, good leveling, and robust adhesion. The experimental protocols provided offer a

framework for systematically evaluating the performance of 2-EEA in various formulations,

enabling researchers and scientists to optimize their products for specific applications. Careful

consideration of the physicochemical properties and adherence to standardized testing

methods are crucial for achieving consistent and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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